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Compound of Interest

Compound Name: 4-Chloro-3-nitrobenzophenone

CAS No.: 56107-02-9

Cat. No.: B1581017 Get Quote

Technical Hazard Assessment: 4-Chloro-3-
nitrobenzophenone
Chemical Identity & Structural Context
To understand the hazard profile, we must first ground the classification in the molecule's

physicochemical properties. 4-Chloro-3-nitrobenzophenone is a substituted diphenyl ketone.

[1] Its reactivity—and toxicity—is governed by the electron-withdrawing nature of the nitro (

) and chloro (

) substituents on the benzophenone core.
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Parameter Technical Specification

Chemical Name 4-Chloro-3-nitrobenzophenone

CAS Registry Number 56107-02-9

Molecular Formula

Molecular Weight 261.66 g/mol

Appearance Light yellow to orange crystalline powder

LogP (Octanol/Water) ~3.6 (Lipophilic)

Melting Point 104–108 °C

Solubility
Insoluble in water; soluble in organic solvents

(DCM, Ethyl Acetate, Methanol)

Structural-Activity Relationship (SAR) Implications
The presence of the nitro group at the meta position relative to the ketone (and ortho to the

chlorine) activates the aromatic ring for nucleophilic aromatic substitution (

). While less reactive than acid chlorides, this electrophilic character suggests the compound
can covalently modify nucleophilic residues (e.g., cysteine, lysine) in biological proteins, driving
its classification as a Skin and Eye Irritant and potential sensitizer.

GHS Hazard Classification Framework
The Global Harmonized System (GHS) classification for 4-Chloro-3-nitrobenzophenone is

derived from aggregated ECHA notifications and vendor consensus. It is primarily categorized

as a Specific Target Organ Toxicant (Single Exposure) and Irritant.

Core Hazard Statements (H-Codes)
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Code Hazard Class Category Description

H315
Skin

Corrosion/Irritation
Cat.[1][2][3] 2

Causes skin irritation.

[1][3]

H319
Serious Eye

Damage/Irritation
Cat.[1][3] 2A

Causes serious eye

irritation.[3]

H335
STOT - Single

Exposure
Cat.[1][3] 3

May cause respiratory

irritation.[3][4]

Precautionary Statements (P-Codes)
Prevention: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection).

Response: P302+P352 (IF ON SKIN: Wash with soap/water), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes).

Hazard Determination Workflow
The following diagram illustrates the logic flow used to validate these classifications when

experimental data is sparse, utilizing "Read-Across" principles from structurally similar nitro-

benzophenones.
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Compound Analysis:
4-Chloro-3-nitrobenzophenone

Experimental Data Available?
(LD50, Draize Test)

Direct Classification

Yes

SAR & Read-Across Analysis

No (Sparse)

Final GHS Assignment:
H315, H319, H335

Nitro Group Analysis:
High Electron Withdrawal

-> Protein Reactivity

LogP ~3.6:
High Dermal Penetration Potential

Vendor Consensus (ECHA/PubChem):
Irritant (Xi)

Click to download full resolution via product page

Figure 1: Decision logic for GHS classification utilizing SAR read-across when direct

toxicological data is limited.

Toxicological Mechanisms & Causality
Why does this molecule trigger H315/H319?
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1. Lipophilic Penetration (The Vehicle): With a LogP of ~3.6, 4-Chloro-3-nitrobenzophenone
readily crosses the lipid bilayer of the stratum corneum. This high lipophilicity means that

surface washing with water alone is often ineffective, as the compound partitions into the skin

oils.

2. Electrophilic Attack (The Mechanism): Once in the tissue, the electron-deficient aromatic ring

(destabilized by the

group) acts as a weak electrophile. It can interact with cellular membranes and proteins,
leading to the release of inflammatory cytokines (IL-1

, TNF-

). This manifests macroscopically as erythema (redness) and edema (swelling)—the definition
of H315.

3. Respiratory Irritation (H335): As a fine crystalline powder, the particle size often falls within

the inhalable range (<100

m). Upon contact with the moist mucous membranes of the respiratory tract, the compound can
create localized high-concentration zones, irritating the epithelium and triggering the cough
reflex.

Risk Management & Handling Protocols
Standard "safety first" advice is insufficient for research environments. The following protocols

are engineered for self-validation.

A. Personal Protective Equipment (PPE) Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1581017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Recommendation Scientific Rationale

Gloves Nitrile (Double Gloved)

Latex is permeable to many

nitro-aromatics. Nitrile offers

superior chemical resistance.

Double gloving provides a

visual breach indicator.

Respiratory N95 or P100

Required if handling open

powder outside a fume hood.

Prevents H335 triggers.[3]

Eye Protection Chemical Goggles

Safety glasses are insufficient

due to the fine dust nature;

goggles seal against airborne

particulate entry.

B. Self-Validating Decontamination Protocol
When cleaning glassware or surfaces contaminated with 4-Chloro-3-nitrobenzophenone, rely

on solubility logic rather than visual inspection.

Solubilization: Rinse initially with Acetone or Ethyl Acetate. The compound is insoluble in

water; water rinsing first will merely spread the contamination.

Verification Step: Wipe the surface with a white Kimwipe soaked in acetone. If the wipe

shows any yellow/orange discoloration, contamination remains. Repeat step 1.

Final Wash: Wash with soap and water only after the organic rinse.

Emergency Response Systems
In the event of exposure or spill, immediate action must be coupled with a "Stop-Check"

validation to ensure the hazard is neutralized.
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Exposure Event Identify Type

Dermal Contact

Ocular Contact

Solvent Wash?
NO! Use Soap/Water

Brush off powder first

Flush 15+ mins
(Lifting Eyelids)

Validation Check:
Is pain/redness persisting?

Seek Medical Aid
(Bring SDS)Yes

Monitor for Sensitization
(24-48 hrs)

No

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing the removal of solid particulate prior to

washing to prevent enhanced absorption.

Critical First Aid Note
Do NOT use organic solvents (ethanol/acetone) on skin. While the compound is soluble in

them, solvents increase the permeability of the skin barrier, potentially dragging the toxicant

deeper into the systemic circulation. Use mechanical removal (brushing) followed by surfactant

(soap) and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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